Cas no 1221722-19-5 (2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride)

2-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride is a chemically stable, small-molecule compound featuring a 1,2,4-oxadiazole core with a tert-butyl substituent. The propan-2-amine moiety, in its hydrochloride salt form, enhances solubility and handling properties for synthetic applications. This compound is of interest in medicinal chemistry and pharmaceutical research due to its potential as a building block for bioactive molecules. The oxadiazole scaffold is known for its metabolic stability and hydrogen-bonding capabilities, making it valuable in drug design. The hydrochloride salt ensures improved crystallinity and storage stability. Its structural features suggest utility in developing enzyme inhibitors or receptor modulators, particularly in CNS-targeted therapeutics.

2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride structure

1221722-19-5 structure

Product Name:2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride

CAS No:1221722-19-5

MF:C₉H₁₈ClN₃O

MW:219.711720943451

CID:4578715

Update Time:2025-10-29

2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride
- Inchi： 1S/C9H17N3O.ClH/c1-8(2,3)7-11-6(12-13-7)9(4,5)10;/h10H2,1-5H3;1H
- InChI Key： JAYLRTRQOVORNJ-UHFFFAOYSA-N
- SMILES： C(C1=NOC(C(C)(C)C)=N1)(N)(C)C.Cl

2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B811943-10mg	2-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)propan-2-amine Hydrochloride	1221722-19-5		10mg	$ 50.00	2022-06-06
TRC	B811943-50mg	2-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)propan-2-amine Hydrochloride	1221722-19-5		50mg	$ 160.00	2022-06-06
TRC	B811943-100mg	2-(5-tert-Butyl-1,2,4-oxadiazol-3-yl)propan-2-amine Hydrochloride	1221722-19-5		100mg	$ 250.00	2022-06-06
Chemenu	CM443509-250mg	2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride	1221722-19-5	95%+	250mg	$***	2023-04-03
Enamine	EN300-59608-0.05g	2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride	1221722-19-5	95%	0.05g	$166.0	2023-02-09
Enamine	EN300-59608-0.1g	2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride	1221722-19-5	95%	0.1g	$248.0	2023-02-09
Enamine	EN300-59608-0.25g	2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride	1221722-19-5	95%	0.25g	$353.0	2023-02-09
Enamine	EN300-59608-0.5g	2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride	1221722-19-5	95%	0.5g	$557.0	2023-02-09
Enamine	EN300-59608-1.0g	2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride	1221722-19-5	95%	1.0g	$714.0	2023-02-09
Enamine	EN300-59608-2.5g	2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride	1221722-19-5	95%	2.5g	$1399.0	2023-02-09

2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride Related Literature

1. Aluminium alkyl and aryloxide complexes of pyrazine and bipyridines: synthesis and structure†

Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
2. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
3. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. Acetylcholinesterase amperometric detection system based on a cobalt(II) tetraphenylporphyrin-modified electrode

Analyst, 1996,121, 1123-1126

Related Categories

Additional information on 2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride

Research Brief on 2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride (CAS: 1221722-19-5)

2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride (CAS: 1221722-19-5) is a chemical compound that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique oxadiazole scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The tert-butyl group and the amine hydrochloride moiety contribute to its distinct pharmacological properties, making it a subject of ongoing research.

Recent studies have focused on the synthesis and optimization of 2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride to enhance its bioavailability and target specificity. A 2023 publication in the Journal of Medicinal Chemistry detailed a novel synthetic route that improves yield and purity, addressing previous challenges in large-scale production. The study also highlighted the compound's stability under physiological conditions, a critical factor for its potential use in drug development.

Pharmacological evaluations of 2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride have revealed its affinity for serotonin receptors, particularly the 5-HT2A subtype. This receptor is implicated in various neurological and psychiatric disorders, including depression, anxiety, and schizophrenia. In vitro and in vivo studies demonstrated that the compound acts as a partial agonist, with a favorable safety profile and minimal off-target effects. These findings suggest its potential as a lead compound for the development of novel CNS therapeutics.

In addition to its CNS applications, recent research has explored the compound's role in modulating inflammatory pathways. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that 2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride exhibits anti-inflammatory properties by inhibiting the NF-κB pathway. This dual functionality—targeting both neurological and inflammatory pathways—positions the compound as a versatile candidate for multifactorial diseases such as neurodegenerative disorders.

Despite these promising findings, challenges remain in the clinical translation of 2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride. Current research is focused on addressing its pharmacokinetic limitations, including its relatively short half-life and moderate blood-brain barrier permeability. Ongoing preclinical studies are investigating structural analogs and prodrug strategies to optimize these properties while retaining the compound's therapeutic efficacy.

In conclusion, 2-(5-tert-butyl-1,2,4-oxadiazol-3-yl)propan-2-amine hydrochloride represents a compelling area of research in chemical biology and medicinal chemistry. Its unique structural features and multifaceted pharmacological activities underscore its potential as a therapeutic agent. Future studies will likely focus on advancing its development through targeted modifications and comprehensive preclinical evaluations, paving the way for potential clinical applications.